These days, the presence of simple impurities in pharmaceuticals is a major cause for worry. This is because some contaminants are dangerous on their own, and even small impurities can make a drug less stable and shorten its shelf life. The goal of this study was to see if creams with ximenynic acid could be tested with inductively coupled plasma-mass spectrometry to find out how much arsenic, mercury, lead, cadmium, vanadium, cobalt, and nickel were in them. The best way to do things would be one that was quick, accurate, sensitive, and very productive (ICP-MS). The method included both inductively coupled plasma mass spectrometry (ICP-MS) and microwave digestion. Seven of the seven linearity correlation coefficient (‘R’) value were more than 0.99. LOD values were calculated using 33% of the 0.25 J threshold. Six LOQ responses (0.25 J level) were taken after considerable discussion. Calculated and reported %RSD for six LOQ copies. All elemental impurities Vanadium (V), Cobalt (Co), Nickel (Ni), Arsenic (As), Cadmium (Cd), Mercury (Hg), and Lead (Pb) were recovered between 83.33% and 115.97%, within acceptability limits. RSD% for procedure precision and intermediate precision data never exceeded 5%. The available evidence shows that the ICP-MS technique is a good way to measure these components. The statistical analysis showed that the developed ICP-MS method for measuring elements in Topical Cream with Ximenynic Acid is selective and accurate. Since this ICPMS method is good at estimating several elements simultaneously, it could be used to check for elemental contaminants in the formulation.

Rigorous implementation of infection prevention and control practices by healthcare workers in different healthcare settings is of utmost importance. Neonates, particularly preterm babies in neonatal intensive care units, are a vulnerable population at high risk for developing nosocomial infections. Nurses have the greatest risk of spreading healthcare-associated infections among patients and healthcare workers. This study was conducted to assess the compliance of neonatal intensive care unit nurses with standard precautions of infection control and to identify the potential influencing factors. This was a cross-sectional study, whereby the compliance of a total of 58 neonatal intensive care unit nurses with standard precautions of infection control was assessed using the Arabic version of the Compliance with Standard Precautions Scale (CSPS-A). Student’s t test, ANOVA test, and post hoc test were used for analysis. A suboptimal compliance rate (66.7%) was detected, with the highest for disposal of sharp articles into sharps boxes (86.2%) and the lowest for disposal of sharps box not only when full (27.6%). Significant differences were observed when participants were grouped according to their clinical experience and qualifications, where participants with longer clinical experience displayed higher mean scores for the use of protective devices score (P = 0.024), disposal of sharps score (P = 0.003), and total CSPS score (P = 0.006). Clinical experience and educational qualifications are key factors that impact nurses’ compliance with infection control practices. Nurses should receive up-to-date evidence-based educational and practical sessions that link theory to clinical practice and elucidate the importance of accurate implementation of proper infection prevention and control practices.

Colorectal cancer is the third most prevailing cancer in the whole world. Chemotherapeutic agents which are used for treatment have severe side effects and also have unwanted exposure to healthy cells. In the present study, polymeric nanoparticles of SN-38 were prepared (using cationic and anionic polymers). They were optimized by Box Behnken design and characterized for its physicochemical properties and in vitro drug release. Optimized formulation (CsENP) was evaluated for its targeting efficacy by Gamma Scintigraphy studies on Swiss Albino mice and in vitro Cytotoxic assay against colon cancer cell line, viz. HT-29. The images of Whole body gamma scintigraphy imaging of Swiss Albino mice show that CsENP remained intact till 2 h and after that at 4 h imaging it started dispersing and releasing drug which continued till 20 h. In Organ distribution studies, no radioactivity was traced in heart from the formulation. Even in liver, spleen, kidney and lung trace radioactivity was seen after 6 h. In case of CsENP radioactivity was seen in small intestine after 2 h and maximum (87.8% radioactivity) is seen in colon and rectum area after 4 h. At equivalent concentrations, the in vitro cell viability of HT-29 cells after 72 h incubation time showed that CsENP have enhanced cytotoxicity. The results obtained of Whole body gamma scintigraphy imaging and organ distribution of Swiss Albino mice show that CsENP is Colon targeting and was found to be effective against colon cancer cell lines.

According to the information gathered from the literature, no technique for UPLC of triamterene and hydrochlorothiazide employing QbD in the formulations has been published. The technique development by incorporating QbD and validating for accuracy, linearity, precision, LOQ, LOD, ruggedness and selectivity as per ICH is part of the work’s modernity. Screening investigations led to the selection of cmps. Peak tailing was evaluated as a metric of technique robustness based on these important analytical attributes, namely retention time. With a 0.1 percent OPN: methanol (40:60) mobile phase, a flow rate of 0.3 ml/min, a wave length of 224 nm, an injection volume of 41, and a run time of 6 min, the best chromatographic separation was attained. The method was verified using ICH criteria, which ensure a high level of linearity, accuracy, precision, specificity and robustness. As a result, the suggested approach is regarded as a quick and accurate method for estimating triamterene and hydrochlorothiazide at the same time.

Dithranol, a standard drug for psoriasis, has lured keen attention by virtue of its antioxidant, anti-proliferative and anti-inflammatory activities. However, its poor stability and solubility critically impair the formulation design, evaluation and administration. To improve these issues, dithranol was encased in β-cyclodextrin nanosponges using solvent evaporation technique. Previously, nanosponges containing dithranol were developed in our laboratory using melt technique. Herein, a comparison of nanosponges prepared by both techniques was also included. Different nanosponge batches were engineered using diphenyl carbonate as cross-linker with β-cyclodextrin as polymer employing solvent evaporation technique. Dithranol was loaded in nanosponges via lyophilization. Fourier transform infrared spectroscopy, differential scanning colorimeter and powdered X-ray diffraction studies confirmed successful encapsulation and complexation of this drug in β-cyclodextrin nanosponges. The effect of a variable amount of cross-linker on the solubility, encapsulation efficiency, zeta potential, particle size and polydispersity index was evaluated in fabricated nanocarriers. Further, β-cyclodextrin nanosponge batches were subjected to solubility studies, photostability examination and antioxidant activity analysis and compared with previously prepared dithranol-loaded nanosponges. From the present studies results, it was concluded that dithranol-loaded nanosponges using solvent evaporation technique not only improved solubility and photostability but also preserved the antioxidant efficacy of the chosen drug. The overall results emphasized moral guidance concerning encapsulation, evaluation and characterization and accredited dithranol solubilization, photostability and antioxidant potential. However, solvent evaporation and melt method are easy and promising methods to fabricate nanosponges for dithranol. This comparative study demonstrated the parameters which were affected by chosen techniques. Further, from the results of present studies, it was concluded that the formulation scientists should select the preparation technique based on the objective of their research work and requirement of desired features.

Diabetes mellitus is one of the leading causes of morbidity and mortality globally. Although synthetic hypoglycemic agents are commonly used to manage this disorder, such medications, besides being unable to cure the disease, are expensive and associated with side effects. Conversely, medicinal plants have emerged as effective, safe and affordable alternative treatments. Boswellia dalzielii plant has been reported to possess ethnomedicinal properties for the treatment of various health conditions; however, scientific studies exploring this plant as antihyperglycemic agent are still limited. Thus, this study evaluated the antihyperglycemic activity of aqueous stem bark extract (ASBE) of B. dalzielii in alloxan-induced diabetic Wistar albino rats. Phytochemical screening of the ASBE of B. dalzielii was conducted. Twenty male Wistar albino rats weighing 100–150 g divided into 4 groups (A–D) of five rats were used for the study. Group A served as the normal control and received neither ASBE of B. dalzielii nor glibenclamide. The treatment for the other three groups was as follows: Group B, 10 mg/kg of glibenclamide (diabetic control); Group C, 500 mg/kg ASBE of B. dalzielii; and Group D, 1000 mg/kg ASBE of B. dalzielii. Treatments were administered orally every 24 h for a period of 2 weeks. Blood glucose level and body weight were evaluated at weeks 0, 1 and 2. Histomorphological features of the rats’ pancreas in all the groups were compared. The phytochemical analysis revealed the presence of alkaloids, saponins, tannins, cardiac glycosides, flavonoids, carbohydrates, steroids and triterpenes. The two different doses of the plant extract significantly reduced blood glucose level at weeks 1 and 2 (all p  中文翻译： 乳香树皮水提取物对四氧嘧啶诱导的糖尿病 Wistar 大鼠的降血糖活性评价 糖尿病是全球发病率和死亡率的主要原因之一。虽然合成降糖药通常用于治疗这种疾病，但此类药物除了无法治愈这种疾病外，还很昂贵并且有副作用。相反，药用植物已成为有效、安全和负担得起的替代疗法。据报道，乳香植物具有治疗各种健康状况的民族药用特性；然而，探索这种植物作为抗高血糖剂的科学研究仍然有限。因此，本研究评估了达氏双氧嘧啶水性茎皮提取物 (ASBE) 在四氧嘧啶诱导的糖尿病 Wistar 白化大鼠中的抗高血糖活性。对 B. dalzielii 的 ASBE 进行了植物化学筛选。将 20 只体重 100-150 g 的雄性 Wistar 白化大鼠分成 4 组（A-D），每组 5 只用于该研究。A 组作为正常对照，既不接受达氏双胞胎的 ASBE，也不接受格列本脲。其他三组的治疗如下：B组，10mg/kg格列本脲（糖尿病对照）；C 组，500 mg/kg ASBE 的 B. dalzielii；和 D 组，1000 mg/kg ASBE 的 B. dalzielii。每 24 小时口服一次治疗，持续 2 周。在第0、1和2周评估血糖水平和体重。比较各组大鼠胰腺的组织形态学特征。植物化学分析显示存在生物碱、皂苷、单宁、强心甙、类黄酮、碳水化合物、类固醇和三萜。两种不同剂量的植物提取物在第 1 周和第 2 周显着降低了血糖水平（所有 p < 0.05），与第 2 周的格列本脲相比，1000 mg/kg 剂量的降幅更大（p = 0.014）。然而，只有 500 mg/kg 的剂量导致胰岛细胞的恢复，尽管是轻微的。这项研究表明，达氏双歧杆菌植物表现出有效的抗高血糖活性，这可以通过降低血糖水平和胰岛细胞的轻微恢复来证明。因此，可以考虑将这种植物用于治疗糖尿病。的胰岛细胞。这项研究表明，达氏双歧杆菌植物表现出有效的抗高血糖活性，这可以通过降低血糖水平和胰岛细胞的轻微恢复来证明。因此，可以考虑将这种植物用于治疗糖尿病。的胰岛细胞。这项研究表明，达氏双歧杆菌植物表现出有效的抗高血糖活性，这可以通过降低血糖水平和胰岛细胞的轻微恢复来证明。因此，可以考虑将这种植物用于治疗糖尿病。

Starch nanoparticle derivatives are gaining popularity as drug delivery vehicles because of their biocompatibility, better mechanical characteristics, heat stability properties, impediment qualities, permeability capabilities, and flexibility to be changed for specific predetermined functions. The effect of techniques and processing time on the physiochemical and drug release characteristics of sweet potato (Ipomoea batatas) starch nanoparticles and their ciprofloxacin-loaded nanoformulations was studied. Scanning electron microscopy confirmed that the treated starch formed nanoparticles and also revealed significant changes in the morphology of the treated starches. The water absorption capacity of chemically treated starch nanoparticles (CTSN)-3 days was the highest, whereas CTSN-6 days had the maximum solubility. The functional groups present in the starch nanoparticles were confirmed by Fourier transform infrared spectroscopy and Raman. The thermal characteristics of starch nanoparticles were established using hot-stage microscopy, differential scanning calorimetry, and thermogravimetric analysis. The percentage drug content and loading efficiency of the model drug were extensively boosted by the chemical and mechanical treatment of Ipomoea batatas starch. In comparison with the untreated potato starch (UPS), release times for loaded drug were significantly longer for the chemically treated starch nanoparticles and mechanically treated starch nanoparticles (MTSN) starches in the rank order of T80%, CTSN-3 days > MTSN-3 days > CTSN-6 days > MTSN-6 days > UPS. The main kinetics of drug release were Fickian diffusion. After 3 days of acid hydrolysis, sweet potato starch yielded nanoparticulate carriers that can be employed for controlled or extended release of medicines that are poorly water soluble.

Luffa cylindrica (L.) is an annual climbing plant that produces fibrous fruit and can also be used as a vegetable in northern parts of India. Various studies have been carried out on the plant and found to have anti-inflammatory, antifungal, analgesic, anti-myocardial, anti-hyper triglyceride, immunostimulant, anti-allergic, and other properties. The ethanolic extract of the Luffa cylindrica (L.) fruit has not yet been subjected to LC–MS analysis for several bioactive chemicals that target neurological diseases. Oxidative stress is an inevitable situation in AD mechanisms and is a key bridge connecting various AD pathways. Luffa cylindrica contains various phytochemicals and showed highest alkaloid content of 21.39 ± 1.47 mg of AE/g. A total of 80 compounds were identified in the ethanolic extract from LC–MS analysis. The bioactive compounds were screened for eligibility by Lipinski's rule of five for docking with receptors responsible for causing oxidative stress-associated Alzheimer's disease. Perlolyrine was chosen to perform in-silico docking. An in vitro activity of cholinesterase showed highest inhibition at 500 µg/ml. In-silico docking of perlolyrine showed better binding affinity and score. Results revealed that out of 10 docked receptors, amyloid beta showed the highest binding affinity with an energy of − 46.1 kcal/mol showing promising drug for Alzheimer's disease. Based on current findings, the study reports the presence of a promising, bioactive compound (perlolyrine) and in turn provides an optimistic note in exploring its biological activity in vivo with oxidative stress-related Alzheimer's disease.

The genetic make-up of local granulosa cells and their function in the pathophysiology of polycystic ovary syndrome (PCOS) is crucial to a full comprehension of the disorder. The major purpose of this study was to compare the Single Nucleotide Polymorphism (SNP) of cumulus granulosa cells (CGCs) and mural granulosa cells (MGCs) between healthy individuals and women with PCOS using genome-wide association analysis (GWA). A case–control study was conducted in a total of 24 women diagnosed with PCOS and 24 healthy non-PCOS women of reproductive age aggregated into 4 samples of 6 patients each. GWA studies entail several processes, such as cell separation, cellular DNA extraction, library preparation followed by interpretation using bioinformatics databases. SNP locations were identified by reference gene also involves the use of Matrix-assisted laser desorption/ionisation-time of flight (MALDI-TOF) mass spectrometry (MS) (MALDI-TOF-MS) for the first sorting. Hybridization with the gene chip was followed by reading the SNP genotypes according to the publications in the literature. TASSEL (Trait Analysis by aSSociation, Evolution and Linkage) program and methods were used for GWA studies. An aggregate of 21,039 SNP calls were obtained from our samples. Genes of autoimmune illnesses, obesity, inflammatory illnesses, nervous system diseases such as retinitis pigmentosa, autism, neural tube defects, and Alzheimer's disease; and various malignancies such as lung cancer, colorectal cancer, breast cancer were also identified in these cells. Gene ranking score reveals that granulosa cells carry key genes of neurological system and reproductive systems especially in brain and testis, respectively. Mural and Cumulus Granulosa cells were shown to have the PCOS directly and indirectly related genes MMP9, PRKAA2, COMT and HP. We found that the expression of ARID4B, MUC5AC, NID2, CREBBP, GNB1, KIF2C, COL18A1, and HNRNPC by these cells may contribute to PCOS.

In diabetic animals, there is a significant increase in plasma glucose, serum total cholesterol, triglyceride, and low-density lipoprotein levels, and decreased body weight, liver and muscle glycogen, and high-density lipoprotein. Effective treatment of diabetes mellitus is not yet known, even though the management of diabetes mellitus is considered a global concern. Plants and herbs have played an important role in the healthcare of many societies throughout history. Today’s researchers are investigating the potential for using these nonpharmaceutical approaches to treat and control diabetes, either in conjunction with standard treatments or as an alternative to them. Herbal formulations are favored because to lower cost and fewer side effects compared to other methods for alleviating diabetes and its consequences. In ethnomedicinal practices, different parts of Mangifera indica are used to treatment of diabetes. The present investigation was undertaken to evaluate the antidiabetic activity of an ethanolic extract of Mangifera indica and mangiferin in alloxan-induced diabetic rats. This experiment was conducted in a set of two with four groups of animals namely control (Tc), treatment alloxan (Ta), treatment extract (Tae), and treatment mangiferin (Tam). To develop diabetes, Wistar rats treated with 150 mg/kg b.w. of alloxan monohydrate were injected intraperitoneally. Tae and Tam’s groups received a freshly prepared single dose of extract and mangiferin in distilled water via the oral route. All experimental groups received laboratory pallet feed diet and drinking water ad libitum. Diabetic rats were treated for 21 days with an ethanolic extract of mango peel and pure mangiferin orally daily at rates of 200 mg/kg b.w. and 20 mg/kg b.w. An alloxan-induced diabetic rat treated with mango peel extract and mangiferin significantly improved the overhead impact due to diabetes. There was a significant (p  中文翻译： 芒果皮提取物和芒果苷对四氧嘧啶诱导的糖尿病大鼠的抗糖尿病活性 在糖尿病动物中，血浆葡萄糖、血清总胆固醇、甘油三酯和低密度脂蛋白水平显着升高，体重、肝糖原和肌肉糖原以及高密度脂蛋白降低。糖尿病的有效治疗尚不清楚，尽管糖尿病的管理被认为是全球关注的问题。纵观历史，植物和草药在许多社会的医疗保健中发挥了重要作用。今天的研究人员正在研究使用这些非药物方法治疗和控制糖尿病的可能性，无论是与标准治疗相结合还是作为它们的替代方法。与其他减轻糖尿病及其后果的方法相比，草药配方成本更低、副作用更少，因此受到青睐。在民族医学实践中，芒果的不同部分用于治疗糖尿病。本研究旨在评估芒果乙醇提取物和芒果苷对四氧嘧啶诱导的糖尿病大鼠的抗糖尿病活性。该实验以两组动物为一组进行，有四组动物，即对照组 (Tc)、治疗四氧嘧啶 (Ta)、治疗提取物 (Tae) 和治疗芒果苷 (Tam)。为患上糖尿病，向 Wistar 大鼠腹腔注射 150 mg/kg bw 的四氧嘧啶一水合物。Tae 和 Tam 的小组通过口服途径接受新鲜配制的单剂量提取物和芒果苷蒸馏水。所有实验组都接受实验室托盘饲料饮食和随意饮用水。糖尿病大鼠每天口服 200 毫克/千克体重和 20 毫克/千克体重的芒果皮乙醇提取物和纯芒果苷，持续 21 天糖尿病的影响。四氧嘧啶诱导的糖尿病大鼠 (Ta) 体重显着下降 (p < 0.05)，而给予芒果皮提取物和芒果苷的动物在 2 周后与对照组相比体重显着增加。四氧嘧啶诱导的大鼠 (Ta) 组血糖水平较高，与对照组有显着差异 (p < 0.01)。与糖尿病动物相比，芒果皮提取物和芒果苷在治疗 21 天后显着降低了空腹血糖水平。芒果皮提取物和芒果苷通过增加肌肉和肝脏中的糖原水平来影响糖尿病组的糖原合成途径。与对照组相比，发现芒果皮提取物和芒果苷对血浆胆固醇和高密度脂蛋白水平没有显着影响。与对照组相比，芒果皮提取物的低密度脂蛋白水平有显着差异 (p < 0.05)。与对照组相比，芒果苷在甘油三酯和极低密度脂蛋白水平方面存在显着差异 (p < 0.05)。对四氧嘧啶引起的 I 型糖尿病大鼠的胰腺组织病理学检查发现，使用芒果皮乙醇提取物和芒果苷进行治疗可恢复 β 细胞功能以及朗格汉斯岛的再生。芒果皮提取物和芒果苷具有抗糖尿病、